Cas no 14537-89-4 (1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol)

• Product Name: 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol
• CAS No: 14537-89-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 1315332
• PubChem ID: 10909698
• Update Time: 2025-07-17

1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1,1-dimethylethyl)amino]-2-methyl-
• SCHEMBL1091686
• 14537-89-4
• AKOS010105999
• 1-[(1,1-Dimethylethyl)amino]-2-methyl-2-propanol
• 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol

• Inchi： 1S/C8H19NO/c1-7(2,3)9-6-8(4,5)10/h9-10H,6H2,1-5H3
• InChI Key： GAKOFQDJWNQMQS-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol

1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol (CAS No. 14537-89-4): An Overview of Its Properties and Applications

1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol (CAS No. 14537-89-4) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Tert-butylamino-2-methyl-2-propanol, is characterized by its unique molecular structure and chemical properties, making it a valuable component in various research and industrial processes.

The chemical formula of 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol is C₈H₁₉NO. It is a colorless liquid with a molecular weight of 145.24 g/mol. The compound exhibits excellent solubility in water and many organic solvents, which enhances its utility in various chemical reactions and formulations. Its melting point is -36°C, and its boiling point is 160°C at 760 mmHg.

Physical and Chemical Properties:

1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol is a secondary amine with a tert-butyl group attached to the nitrogen atom. This structural feature imparts significant stability to the molecule, making it less prone to oxidation and degradation. The presence of the hydroxyl group (-OH) on the adjacent carbon atom enhances its reactivity and solubility in polar solvents. The compound's pKa value is approximately 9.5, indicating that it can act as a weak base in aqueous solutions.

Synthetic Routes:

The synthesis of 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol can be achieved through several methods. One common approach involves the reaction of tert-butylamine with 2-methylpropanal followed by reduction using sodium borohydride or similar reducing agents. Another method involves the alkylation of tert-butylamine with an appropriate halide or tosylate derivative of 2-methylpropanol under basic conditions.

Applications in Research and Industry:

1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol finds extensive use in various research and industrial applications due to its unique properties. In organic synthesis, it serves as a versatile building block for the preparation of more complex molecules. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry and catalysis.

In the pharmaceutical industry, 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol is used as an intermediate in the synthesis of drugs and drug candidates. Recent studies have explored its potential as a chiral auxiliary in asymmetric synthesis, where it can help control the stereochemistry of reaction products. Additionally, its amphiphilic nature makes it suitable for use in drug delivery systems, where it can enhance the solubility and bioavailability of poorly soluble drugs.

Biological Activity:

The biological activity of 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol has been the subject of several recent studies. Research has shown that it can modulate various biological processes, including enzyme activity and cell signaling pathways. For example, it has been found to inhibit certain kinases involved in cancer cell proliferation, making it a potential lead compound for the development of novel anticancer agents.

In addition to its potential therapeutic applications, 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol has been investigated for its effects on neuronal function. Studies have demonstrated that it can influence neurotransmitter release and receptor activity, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Safety Considerations:

Safety is a critical consideration when handling any chemical compound. While 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

Toxicity studies have shown that 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol has low acute toxicity when ingested or applied topically. However, prolonged exposure or high concentrations may cause irritation to the skin and eyes. It is also important to note that while this compound is not classified as a hazardous substance under current regulations, proper disposal methods should be followed to prevent environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research into the properties and applications of 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol continues to uncover new possibilities for its use in various fields. Future studies may focus on optimizing its synthesis methods to improve yield and purity, exploring its potential as a therapeutic agent for specific diseases, and developing novel formulations for industrial applications.

In conclusion, 1-(1,1-Dimethylethyl)amino-2-methyl-2-propanol (CAS No. 14537-89-4) is a multifaceted compound with significant potential in both research and industry. Its unique chemical properties make it an invaluable tool for chemists and biologists alike, contributing to advancements in organic synthesis, pharmaceutical development, and biological research.